Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester

• CAS No.: 109355-73-9
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: ethyl N-(2-hydroxy-2-phenylethyl)carbamate
• InChI: InChI=1S/C11H15NO3/c1-2-15-11(14)12-8-10(13)9-6-4-3-5-7-9/h3-7,10,13H,2,8H2,1H3,(H,12,14)
• InChI Key: QXOFNLAUYSWAST-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NCC(C1=CC=CC=C1)O

Description

Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester: is also known by other names, including and .

• Its chemical formula is C₁₅H₁₄O₃ , and its molecular weight is 242.27 g/mol .
• This compound appears as white crystalline powder and has a faint, sweet, and delicately balsamic-floral odor reminiscent of rose, hyacinth, and carnation .
• It is practically insoluble in water but soluble in alcohol and oils.
• The melting point is 39-41 °C , and the boiling point is 370 °C .

Preparation Methods

• Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester can be synthesized through the following methods:

  Esterification: By reacting with or .

  Alcoholysis: By exchanging the group with the group.

• Industrial production methods may involve variations of these synthetic routes .

Chemical Reactions Analysis

Reactions: Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester can undergo various reactions, including , , and .

Common Reagents and Conditions:

Major Products: The primary products are salicylic acid and phenethyl alcohol .

Scientific Research Applications

Chemistry: Used in the formulation of fragrances, especially for peach, apricot, and honey scents.

Biology: May serve as a flavoring agent in food and beverages.

Industry: Employed as a fragrance component in various consumer products.

Mechanism of Action

• Detailed information on the mechanism of action is scarce. it likely interacts with specific receptors or enzymes due to its aromatic structure.
• Further research is needed to elucidate its precise molecular targets and pathways.

Comparison with Similar Compounds

• Carbamic acid, (2-hydroxy-2-phenylethyl)-, ethyl ester is unique due to its combination of phenethyl and salicylate moieties.
• Similar compounds include methyl salicylate , ethyl salicylate , and other esters with aromatic groups.

Remember that this compound’s applications and research are still evolving, and further studies may reveal additional insights.